Cas no 2137145-05-0 ((2R,4S)-4-azido-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-azido-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2137145-05-0
• MF: C₉H₁₂N₄O₄
• MW: 240.215981483459
• CID: 6306209
• PubChem ID: 165495284
• Update Time: 2025-08-04

(2R,4S)-4-azido-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-azido-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• 2137145-05-0
• (2R,4S)-4-azido-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• EN300-1268011

• Inchi： 1S/C9H12N4O4/c1-2-3-17-9(16)13-5-6(11-12-10)4-7(13)8(14)15/h2,6-7H,1,3-5H2,(H,14,15)/t6-,7+/m0/s1
• InChI Key： YTPSHGHIKMDZFP-NKWVEPMBSA-N
• SMILES： O(CC=C)C(N1C[C@H](C[C@@H]1C(=O)O)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 240.08585488g/mol
• Monoisotopic Mass: 240.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.2Ų

Additional information on (2R,4S)-4-azido-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

The (2R,4S)-4-Azido-1-(Prop-2-en-1-yloxy)Carbonylpyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

The compound (2R,4S)-4-Azido-1-(Prop-2-en-1-yloxy)Carbonylpyrrolidine-2-Carboxylic Acid (CAS No: 2137145-05-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azido-containing pyrrolidine derivatives, which have garnered substantial attention due to their unique properties and applications in drug discovery and materials science.

Azido groups are known for their reactivity in click chemistry reactions, particularly in the formation of carbon-nitrogen bonds. The presence of an azide group in this compound makes it a valuable substrate for various bioconjugation reactions, enabling the synthesis of complex molecules with tailored functionalities. Recent studies have highlighted the utility of azido-containing compounds in the development of novel therapeutics, where they serve as intermediates in the construction of bioactive molecules.

The pyrrolidine ring in this compound is a five-membered nitrogen-containing heterocycle, which is widely found in natural products and pharmaceutical agents. The stereochemistry at the 2R and 4S positions is critical for determining the compound's biological activity and selectivity. Stereoisomerism plays a pivotal role in drug design, as it can significantly influence the molecule's interaction with target proteins or enzymes.

The prop-2-en-1-yloxy carbonyl group attached to the pyrrolidine ring introduces additional functional diversity to this compound. This group can participate in various chemical transformations, such as Michael additions or conjugate additions, making it a versatile building block for synthesizing more complex structures. Recent advancements in asymmetric catalysis have further expanded the scope of using such groups in enantioselective syntheses.

From a synthetic perspective, the preparation of (2R,4S)-4-Azido-1-(Prop-2-en-1-yloxy)Carbonylpyrrolidine-2-Carboxylic Acid involves a series of carefully designed reactions that ensure high stereoselectivity and yield. Researchers have employed strategies such as organocatalytic asymmetric synthesis and transition metal-catalyzed cross-couplings to construct this molecule efficiently. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, this compound has shown promise in several areas. Its azide functionality makes it an ideal candidate for click chemistry-based drug delivery systems, where it can be used to attach targeting ligands or imaging agents to drug molecules. Additionally, its pyrrolidine core has been exploited in the development of peptide mimetics and enzyme inhibitors, which are critical components in modern drug discovery pipelines.

Recent studies have also explored the use of (2R,4S)-4-Azido-1-(Prop-2-en-1-yloxy)Carbonylpyrrolidine-2-Carboxylic Acid as a precursor for synthesizing advanced materials with unique mechanical or electronic properties. For instance, its incorporation into polymer networks has been shown to enhance material toughness and flexibility, opening new avenues for its application in biomaterials and nanotechnology.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These advancements ensure that researchers can reliably work with this compound in both academic and industrial settings.

In conclusion, (2R,4S)-4-Azido-1-(Prop-2-en-1-yloxy)Carbonylpyrrolidine-2-Carboxylic Acid (CAS No: 2137145-05